Cas no 3513-04-0 (Deacylmetaplexigenin)

• Product name: Deacylmetaplexigenin
• CAS No: 3513-04-0
• MF: C₂₁H₃₂O₆
• MW: 380.475187301636
• CID: 838168
• PubChem ID: 21633061

Deacylmetaplexigenin Chemical and Physical Properties

Names and Identifiers

• Deacylmetaplexigenin
• 12-O-deacetylmetaplexigenin
• DTXSID401190002
• 3513-04-0
• 1-[(3S,8S,9R,10R,12R,13S,14R,17S)-3,8,12,14,17-pentahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethanone
• CS-0023014
• AKOS040740761
• (3beta,12beta,14beta,17alpha)-3,8,12,14,17-Pentahydroxypregn-5-en-20-one
• HY-N2611
• (3I(2),12I(2),14I(2),17I+/-)-3,8,12,14,17-Pentahydroxypregn-5-en-20-one
• DA-52382

• Inchi： 1S/C21H32O6/c1-12(22)19(25)8-9-21(27)18(19,3)16(24)11-15-17(2)6-5-14(23)10-13(17)4-7-20(15,21)26/h4,14-16,23-27H,5-11H2,1-3H3/t14-,15+,16+,17-,18+,19+,20-,21+/m0/s1
• InChI Key： ATMZVVNNICECKQ-MNSFQJRNSA-N
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@@](C(C([H])([H])[H])=O)([C@@]1(C([H])([H])[H])[C@@]([H])(C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C3=C([H])C([H])([H])[C@@]21O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 380.22000
• Monoisotopic Mass: 380.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218-223 ºC
• Boiling Point: 568.8±50.0 °C at 760 mmHg
• Flash Point: 311.8±26.6 °C
• Solubility: Almost insoluble (0.08 g/l) (25 º C),
• PSA: 118.22000
• LogP: 0.83080
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Deacylmetaplexigenin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Deacylmetaplexigenin

Comprehensive Overview of Deacylmetaplexigenin (CAS No. 3513-04-0): Properties, Applications, and Research Insights

Deacylmetaplexigenin (CAS No. 3513-04-0) is a naturally occurring steroidal compound belonging to the class of cardenolides, which are known for their diverse biological activities. This compound, derived from plants such as Metaplexis japonica, has garnered significant attention in recent years due to its potential therapeutic properties. Researchers and pharmaceutical developers are increasingly exploring its role in anti-inflammatory, anti-cancer, and cardioprotective applications, aligning with the growing demand for plant-derived bioactive molecules in modern medicine.

The chemical structure of Deacylmetaplexigenin features a steroid backbone with specific functional groups that contribute to its bioactivity. Its molecular formula, C₂₃H₃₂O₅, and molecular weight of 388.5 g/mol make it a mid-sized organic molecule suitable for drug discovery pipelines. Recent studies highlight its ability to modulate cell signaling pathways, particularly those involving NF-κB and MAPK, which are critical targets in chronic diseases and age-related disorders. These findings resonate with current trends in precision medicine and natural product drug development.

In the context of phytochemical research, Deacylmetaplexigenin stands out for its low toxicity profile compared to synthetic analogs, a feature highly valued in the nutraceutical and cosmeceutical industries. Its potential as a skin barrier enhancer has been investigated in dermatology research, coinciding with the rising consumer interest in clean beauty and plant-based skincare solutions. Additionally, its antioxidant capacity aligns with the global focus on oxidative stress management, a key factor in healthy aging strategies.

From a pharmacokinetic perspective, Deacylmetaplexigenin exhibits moderate bioavailability, with research ongoing to improve its drug delivery systems through nanotechnology and liposomal encapsulation. These advancements address common challenges in natural product formulation, a topic frequently searched by pharmaceutical professionals and biotech entrepreneurs. The compound's stability under various pH conditions also makes it a candidate for oral administration, expanding its potential in functional food applications.

Ecologically, the sustainable sourcing of Deacylmetaplexigenin from medicinal plants aligns with the UN Sustainable Development Goals (SDGs), particularly SDG 3 (Good Health and Well-being) and SDG 15 (Life on Land). This connection to green chemistry principles enhances its appeal in ethical investing circles and corporate sustainability initiatives. Analytical methods for its quantification, such as HPLC and LC-MS, have been optimized to ensure quality control in botanical extracts, addressing industry concerns about standardization in herbal medicine production.

Future research directions for Deacylmetaplexigenin include exploring its synergistic effects with other phytoconstituents and investigating its role in gut microbiome modulation. These areas intersect with popular health trends like personalized nutrition and holistic wellness, making the compound relevant to both scientific and consumer audiences. As regulatory frameworks for plant-based therapeutics evolve worldwide, Deacylmetaplexigenin (CAS No. 3513-04-0) is poised to become a valuable asset in the bioactive compound market.